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Compound of Interest

Compound Name: 3-Thiophenemalonic acid

Cat. No.: B103929 Get Quote

Essential Safety and Handling Guide for 3-
Thiophenemalonic Acid
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 3-Thiophenemalonic acid. Following

these procedures is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Safety Data
3-Thiophenemalonic acid is classified as a hazardous chemical and requires careful handling.

[1] It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

[1][2]
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Identifier Value

Product Name 3-Thiophenemalonic acid

Synonyms
Propanedioic acid, 3-thienyl-; 3-Thienylmalonic

Acid; α-Carboxythiophene-3-acetic acid

CAS Number 21080-92-2[1][3]

EC Number 244-198-9[3]

Molecular Formula C₇H₆O₄S[3]

Molecular Weight 186.19 g/mol

Appearance
Solid, White to Orange to Green powder to

crystal[4]

Hazard Classifications

Skin Corrosion/Irritation (Category 2), Serious

Eye Damage/Eye Irritation (Category 2),

Specific target organ toxicity — single exposure

(Category 3, Respiratory system)[1]

Signal Word Warning[1][3]

Operational Plan: Handling and Storage
Adherence to the following step-by-step procedures is mandatory when working with 3-
Thiophenemalonic acid to minimize exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against chemical exposure.

Ventilation: Always handle 3-Thiophenemalonic acid in a well-ventilated area.[2] Use a

local exhaust ventilation system, such as a chemical fume hood, to prevent the generation

and dispersion of dust.[3]

Eye and Face Protection: Wear chemical safety goggles that create a seal around the eyes.

[5][6] If there is a splash hazard, a face shield should be used in addition to goggles.[3][6]
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Skin and Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber, to

prevent skin contact.[3][5][7] A standard laboratory coat or chemical-resistant suit is required

to protect the body.[3][5][6] Protective boots may be necessary depending on the scale of

work.[3]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

respirator or equivalent must be worn.[5] A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149

must be followed whenever workplace conditions warrant a respirator's use.[5]

Safe Handling Procedure
Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[3] Read the Safety Data Sheet (SDS) thoroughly.

Personal Hygiene: Wash hands and face thoroughly after handling the chemical.[2][3] Do not

eat, drink, or smoke in the work area.[2]

Handling: Avoid all direct contact with the substance.[5] Avoid breathing in dust.[2][8] Prevent

dust formation during handling.[8]

Storage: Store the chemical in a tightly closed container in a cool, dry, and dark place.[3][5]

Store away from incompatible materials like strong oxidizing agents.[3][5]

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate personnel from the immediate area.

Wear the appropriate PPE as described above.

Clean up spills immediately.[5]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[8]

Ventilate the area and wash the spill site after material pickup is complete.
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Emergency and First-Aid Protocols
Immediate response is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[3] If eye irritation persists, seek immediate medical attention.[1][3]

Skin Contact: Remove all contaminated clothing immediately.[2][5] Wash the affected skin

with plenty of soap and water.[1][2] If skin irritation occurs, get medical advice or attention.[1]

[3]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[2][8] If the person feels unwell, call a poison center or doctor.[2][8]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2] If the person feels

unwell, seek medical attention.[5]
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Emergency Protocol

Handling 3-Thiophenemalonic Acid

Step 1: Preparation
- Read SDS

- Verify fume hood function
- Check eyewash/shower access

Step 2: Don PPE
- Safety Goggles / Face Shield

- Nitrile/Butyl Gloves
- Lab Coat

- N95 Respirator (if needed)

Step 3: Chemical Handling
- Work in fume hood
- Avoid creating dust

- Keep container closed

Step 4: Post-Handling
- Decontaminate work area
- Dispose of waste properly
- Wash hands thoroughly

Exposure Event Occurs
(Spill, Contact, Inhalation)

Potential
Exposure

Spill / Release
- Evacuate area

- Don PPE
- Sweep up carefully

- Decontaminate

Spill

Skin Contact
- Remove contaminated clothing

- Wash with soap & water (15 min)

Contact

Eye Contact
- Flush with water (15 min)
- Remove contact lenses

Contact

Inhalation
- Move to fresh air
- Keep comfortable

Inhalation

Seek Medical Attention
If irritation persists or symptoms develop

Click to download full resolution via product page

Caption: Workflow for handling 3-Thiophenemalonic acid, including emergency procedures.
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Disposal Plan
Chemical waste must be managed to ensure complete and accurate classification and

disposal.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste.[8]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[2]

Do not empty into drains.[8]

Regulations: Always consult and follow local, regional, and national hazardous waste

regulations to ensure proper disposal.[8] Contaminated packaging should be treated as the

chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103929#personal-protective-equipment-for-handling-
3-thiophenemalonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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